Cas no 7251-52-7 (a-Phenyl-2-pyridineacetamide)

• Product Name: a-Phenyl-2-pyridineacetamide
• CAS No: 7251-52-7
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• MDL: MFCD00138126
• CID: 47306
• PubChem ID: 87560127
• Update Time: 2025-07-18

a-Phenyl-2-pyridineacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-2-(pyridin-2-yl)acetamide
• 2-Phenyl-2-(2-pyridyl)acetamide
• Phenyl-(2-pyridyl)acetamide
• α-Phenyl-
• NSC 62572
• SC 16571
• a-(2-Pyridyl)benzeneacetamide
• 2-phenyl-2-pyridin-2-ylacetamide
• 2-phenyl-2-(2-pyridinyl)acetamide
• alpha-Phenyl-2-pyridineacetamide
• alpha-Phenylpyridine-2-acetamide
• NSC62572
• pyridinylphenylacetamide
• CBMicro_020816
• Cambridge id 5471815
• Oprea1_091075
• ARONIS24224
• alpha-(2-Pyridyl)phenylacetamide
• BBC/379
• PYAPITOPBTXXNJ-UHFFFAOYSA-N
• NOCAS_874398
• AKOS005065618
• FT-0636405
• NS00044041
• SCHEMBL639563
• P1741
• A837550
• SC-16571
• SR-01000210022-1
• MFCD00138126
• 2-Phenyl-(2-pyridyl)acetamide
• .ALPHA.-PHENYL-2-PYRIDINEACETAMIDE
• BIM-0020905.P001
• EINECS 230-663-3
• METHYLPHENIDATE HYDROCHLORIDE IMPURITY F [EP IMPURITY]
• A5VMT44Z62
• .ALPHA.-(2-PYRIDYL)BENZENEACETAMIDE
• NSC-62572
• (2RS)-2-Phenyl-2-(pyridin-2-yl)acetamide
• alpha -Phenyl-2-pyridineacetamide
• 2-PYRIDINEACETAMIDE, .ALPHA.-PHENYL-
• DTXSID90874398
• AS-61754
• (RS)-phenyl-pyridin-2-yl-acetamide
• CS-W015007
• UNII-A5VMT44Z62
• SR-01000210022
• 2-phenyl-2-(pyridine2-yl) acetamide
• 7251-52-7
• CCG-8643
• H10833
• DB-055644
• STL290452
• a-Phenyl-2-pyridineacetamide

• MDL： MFCD00138126
• Inchi： 1S/C13H12N2O/c14-13(16)12(10-6-2-1-3-7-10)11-8-4-5-9-15-11/h1-9,12H,(H2,14,16)
• InChI Key： PYAPITOPBTXXNJ-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC=CN=1)C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 212.09500
• Monoisotopic Mass: 212.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56
• Surface Charge: 0
• Tautomer Count: 5

Experimental Properties

• Color/Form: Not available
• Melting Point: 134.0 to 138.0 deg-C
• PSA: 55.98000
• LogP: 2.39910
• Solubility: Not available

a-Phenyl-2-pyridineacetamide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： S26; S36; S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on a-Phenyl-2-pyridineacetamide

Comprehensive Overview of a-Phenyl-2-pyridineacetamide (CAS No. 7251-52-7): Properties, Applications, and Research Insights

a-Phenyl-2-pyridineacetamide (CAS No. 7251-52-7) is a specialized organic compound with a molecular structure combining phenyl and pyridine moieties linked through an acetamide group. This unique architecture grants it distinct chemical and pharmacological properties, making it a subject of interest in medicinal chemistry and material science. The compound's systematic name, 2-(phenyl(pyridin-2-yl)acetyl)acetamide, reflects its structural complexity, while its CAS registry number (7251-52-7) ensures precise identification in global databases.

In recent years, researchers have explored a-Phenyl-2-pyridineacetamide derivatives for their potential bioactivity, particularly in modulating enzyme systems and receptor interactions. The pyridine ring contributes to electron-rich characteristics, enhancing binding affinity in molecular targets, whereas the phenyl group offers hydrophobic stability. Such features align with current trends in small-molecule drug discovery, where hybrid structures are prioritized for multitarget therapies. This compound's relevance is further amplified by growing searches for "heterocyclic amides in drug design" and "pyridine-based pharmacophores" in scientific literature.

Synthetic routes to 7251-52-7 typically involve condensation reactions between pyridine-2-acetic acid derivatives and aniline precursors, followed by amidation. Advanced purification techniques like HPLC or recrystallization ensure high purity (>98%), critical for research reproducibility—a key concern voiced in platforms like PubMed and Reaxys. Notably, the compound's melting point (reported 145–148°C) and solubility profile (moderate in polar solvents) are frequently queried parameters in chemical forums, reflecting practical experimental needs.

Beyond pharmaceuticals, a-Phenyl-2-pyridineacetamide finds niche applications in organic electronics due to its conjugated system. Its ability to participate in π-stacking interactions makes it a candidate for OLED materials—a hot topic coinciding with rising Google Trends for "organic semiconductor building blocks." Researchers also investigate its coordination chemistry with transition metals, responding to interest in "hybrid ligand catalysts" among synthetic chemists.

Quality control of CAS 7251-52-7 relies on spectroscopic validation (1H/13C NMR, IR, and mass spectrometry), with spectral data often requested in supplier catalogs. Stability studies indicate that the compound should be stored under inert conditions, addressing common user questions about "amide compound shelf life." Regulatory-wise, it currently falls outside controlled substance lists, but proper laboratory safety protocols remain essential—a recurring theme in ACS Chemical Health & Safety discussions.

The environmental impact of a-Phenyl-2-pyridineacetamide derivatives is under scrutiny as part of the "green chemistry" movement. Computational studies (DFT calculations) predict moderate biodegradability, while experimental data on ecotoxicity remain limited—an information gap highlighted in recent EPA stakeholder meetings. This aligns with increasing searches for "sustainable heterocyclic synthesis" and "benign by design" methodologies.

Future research directions may explore structure-activity relationships (SAR) of halogenated analogs, responding to patent analyses showing growing IP activity around modified pyridineacetamides. The compound's scaffold also shows promise in crystal engineering, with non-covalent interaction patterns being studied via X-ray diffraction—a technique frequently mentioned in CCDC (Cambridge Crystallographic Data Centre) queries.